Cas no 16939-57-4 ([(1E)-buta-1,3-dienyl]benzene)
[(1E)-buta-1,3-dienyl]benzene structure
Product Name:[(1E)-buta-1,3-dienyl]benzene
CAS No:16939-57-4
MF:C10H10
MW:130.186402797699
MDL:MFCD00060912
CID:226621
PubChem ID:5371758
Update Time:2025-04-19
[(1E)-buta-1,3-dienyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- Buta-1,3-dien-1-ylbenzene
- 1-Phenyl-1,3-Butadiene
- Benzene,(1E)-1,3-butadienyl-
- TRANS-1-PHENYL-1,3-BUTADIENE
- buta-1,3-dien-1-yl-benzene
- phenyl-1,3-butadiene
- trans-1-phenylbutadiene
- trans-beta-Vinylstyrene
- 1-Phenyl-1,3-butadiene(E)
- (1E)-1-Phenyl-1,3-butadiene
- (E)-BUTA-1,3-DIENYL BENZENE
- [(E)-1,3-Butadienyl]benzene
- [(1E)-buta-1,3-dienyl]benzene
- 1,3-Butadiene, 1-phenyl-
- EN300-1870226
- (E)-BUTA-1,3-DIENYLBENZENE
- Benzene, (1E)-1,3-butadienyl-
- trans-1-Phenyl-butadiene
- (E)-1-Phenyl-1,3-butadiene
- (buta-1,3-dien-1-yl)benzene
- 1515-78-2
- AKOS006282974
- Benzene, 1,3-butadienyl-, (E)-
- XZKRXPZXQLARHH-UHFFFAOYSA-N
- MFCD00060912
- trans-1-Phenyl-1,3-butadiene, >=95.0% (HPLC)
- CS-0170860
- (E)-Buta-1,3-dien-1-ylbenzene
- DTXSID601346685
- 16939-57-4
- Benzene, 1,3-butadienyl-
- 1,3-Butadienylbenzene #
- phenylbutadien
- (E)-buta-1, 3-dienylbenzene
- 1-trans-buta-1,3-dienyl-benzene
- 1-Phenylbutadiene
- AS-36504
- 1,3-Butadienylbenzene
-
- MDL: MFCD00060912
- Inchi: 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h2-9H,1H2/b7-3+
- InChI Key: XZKRXPZXQLARHH-XVNBXDOJSA-N
- SMILES: C1(/C=C/C=C)C=CC=CC=1
Computed Properties
- Exact Mass: 130.07800
- Monoisotopic Mass: 130.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: No data available
- Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 2.3°C
- Boiling Point: 96 ºC (18 Torr)
- Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
- Refractive Index: 1.65044 (20 ºC)
- Solubility: Almost insoluble (0.07 g/l) (25 º C),
- PSA: 0.00000
- LogP: 2.88580
- Vapor Pressure: Not available
[(1E)-buta-1,3-dienyl]benzene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H226-H315-H319-H332
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:UN 1993C 3 / PGIII
- WGK Germany:3
- Hazard Category Code: 10-20-36/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:−20°C
[(1E)-buta-1,3-dienyl]benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086541-5g |
Buta-1,3-dien-1-ylbenzene |
16939-57-4 | 95% | 5g |
514.08 USD | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P305147-5g |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | ≥95% | 5g |
¥2331.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P305147-1g |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | ≥95% | 1g |
¥620.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P305147-250mg |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | ≥95% | 250mg |
¥194.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG218-1g |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | 95+% | 1g |
1509.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG218-50mg |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | 95+% | 50mg |
178.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG218-200mg |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | 95+% | 200mg |
430.0CNY | 2021-07-14 | |
| abcr | AB268359-1 g |
trans-1-Phenyl-1,3-butadiene, 95%; . |
16939-57-4 | 95% | 1 g |
€297.30 | 2023-07-20 | |
| abcr | AB268359-5 g |
trans-1-Phenyl-1,3-butadiene, 95%; . |
16939-57-4 | 95% | 5 g |
€907.40 | 2023-07-20 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 712124-1G |
[(1E)-buta-1,3-dienyl]benzene |
16939-57-4 | 1g |
¥2485.94 | 2023-11-27 |
[(1E)-buta-1,3-dienyl]benzene Related Literature
-
Mengmeng Zhang,Liming Yang,Chao Tian,Meng Zhou,Guanghui An,Guangming Li Org. Biomol. Chem. 2019 17 2258
-
Kang Wang,Shufeng Chen,Hang Zhang,Shuai Xu,Fei Ye,Yan Zhang,Jianbo Wang Org. Biomol. Chem. 2016 14 3809
-
Jaika D?rfler,Till Preu?,Christian Brahms,Dennis Scheuer,Sven Doye Dalton Trans. 2015 44 12149
-
Juan Lin,Feng Wang,Chunyu Zhang,Heng Liu,Dexin Li,Xuequan Zhang RSC Adv. 2021 11 23184
-
Hui Leng Sang,Songjie Yu,Shaozhong Ge Chem. Sci. 2018 9 973
16939-57-4 ([(1E)-buta-1,3-dienyl]benzene) Related Products
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- 160721-80-2(2-Propenyl, 1-(phenylmethylene)-)
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